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Compound of Interest

Compound Name: Methyl 4-oxohexanoate

Cat. No.: B1581184 Get Quote

This document provides a detailed protocol for the synthesis of Methyl 4-oxohexanoate, a

valuable intermediate in various chemical syntheses. The intended audience for this guide

includes researchers, scientists, and professionals involved in drug development and organic

synthesis.

Reaction Scheme
The synthesis of Methyl 4-oxohexanoate is achieved through the esterification of 4-

oxohexanoic acid using iodomethane in the presence of cesium carbonate as a base and

dimethylformamide (DMF) as the solvent.

Reaction: 4-oxohexanoic acid reacts with iodomethane in the presence of cesium carbonate to
yield Methyl 4-oxohexanoate.

Experimental Protocol
Materials:

4-oxohexanoic acid

Iodomethane

Cesium carbonate (Cs₂CO₃)

Dimethylformamide (DMF)
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Ethyl acetate (EtOAc)

Water (H₂O)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a stirring suspension of 8.15 g (25 mmol) of cesium carbonate in DMF, add 5.79 g (44

mmol) of 4-oxohexanoic acid.[1]

Stir the mixture for 5 minutes at ambient temperature.

Add 6.81 g (48 mmol) of iodomethane to the reaction mixture.[1]

Continue stirring the reaction mixture at ambient temperature for 16 hours.[1]

After 16 hours, add 250 mL of ethyl acetate and 250 mL of water to the reaction mixture.[1]

Separate the organic and aqueous layers.

Wash the organic layer three times with 250 mL of water.[1]

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under vacuum to

obtain Methyl 4-oxohexanoate.[1]

Data Presentation
The following table summarizes the quantitative data from the synthesis protocol.
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Reactant/Pr
oduct

Molecular
Weight (
g/mol )

Amount (g)
Moles
(mmol)

Role Yield (%)

4-

oxohexanoic

acid

130.14 5.79 44
Starting

Material
-

Iodomethane 141.94 6.81 48 Reagent -

Cesium

carbonate
325.82 8.15 25 Base -

Methyl 4-

oxohexanoat

e

144.17 4.15 28.8 Product 65

Experimental Workflow
The following diagram illustrates the key steps in the synthesis of Methyl 4-oxohexanoate.
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Reaction Setup

Reaction and Workup

Final Product

Suspend Cs₂CO₃ in DMF

Add 4-oxohexanoic acid

Add Iodomethane

Stir at ambient temperature for 16h

Quench with EtOAc and H₂O

Separate Layers

Wash Organic Layer

Dry and Concentrate

Methyl 4-oxohexanoate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Methyl 4-oxohexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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